Cas no 1361483-84-2 (2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361483-84-2
• MF: C₁₉H₈Cl₆N₂
• MW: 476.998218536377
• CID: 4968235
• Update Time: 2025-10-21

2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C19H8Cl6N2/c20-13-5-3-10(15(22)17(13)24)11-2-1-9(7-8-26)27-19(11)12-4-6-14(21)18(25)16(12)23/h1-6H,7H2
• InChI Key： ZGAQFVPUHRNZLO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(CC#N)N=C1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 554
• XLogP3: 7.6
• Topological Polar Surface Area: 36.7

Additional information on 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile

Recent Advances in the Study of 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile (CAS: 1361483-84-2)

2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile (CAS: 1361483-84-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique polyhalogenated aromatic structure, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and potential therapeutic benefits, making it a subject of growing interest among researchers.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary studies suggest that 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile may interact with certain protein targets involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a subset of kinases, highlighting its potential as a lead compound for the development of novel kinase inhibitors. The study utilized advanced computational modeling and in vitro assays to validate these interactions, providing a foundation for further exploration.

Another significant development is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. A recent paper in Organic Process Research & Development detailed a scalable synthesis method that minimizes the formation of by-products, thereby enhancing the compound's applicability in large-scale pharmaceutical production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

In addition to its pharmaceutical potential, 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile has also been explored for its agrochemical properties. Studies have indicated its efficacy as a fungicide, particularly against strains resistant to conventional treatments. Field trials conducted in 2022 showed promising results, with the compound exhibiting strong activity against Fusarium and Aspergillus species. These findings suggest a dual utility for the compound, bridging the gap between human health and agricultural sustainability.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, its environmental impact and toxicity profile must be thoroughly assessed to ensure safe application in both medical and agricultural contexts. Ongoing research aims to address these gaps, with several collaborative projects underway between academic institutions and industry partners.

In conclusion, 2,3-Bis(2,3,4-trichlorophenyl)pyridine-6-acetonitrile represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Recent studies have shed light on its mechanistic underpinnings, synthetic accessibility, and potential therapeutic and agrochemical uses. As research progresses, this compound may emerge as a valuable tool in the development of next-generation treatments and sustainable agricultural solutions.